Cas no 133659-60-6 (N-Acetyl Glufosinate Sodium)

• Product Name: N-Acetyl Glufosinate Sodium
• CAS No: 133659-60-6
• MF: C₇H₁₂NNa₂O₅P
• MW: 267.127184867859
• CID: 1059592
• PubChem ID: 19914403
• Update Time: 2025-05-22

N-Acetyl Glufosinate Sodium Chemical and Physical Properties

Names and Identifiers

• N-Acetyl Glufosinate Sodium
• 133659-60-6
• Sodium 2-acetamido-4-(methyloxidophosphoryl)butanoate
• disodium 2-acetamido-4-[methyl(oxido)phosphoryl]butanoate
• DTXSID70601280
• disodium;2-acetamido-4-[methyl(oxido)phosphoryl]butanoate
• Disodium 2-acetamido-4-(methylphosphinato)butanoate

• Inchi： 1S/C7H14NO5P.2Na/c1-5(9)8-6(7(10)11)3-4-14(2,12)13;;/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)(H,12,13);;/q;2*+1/p-2
• InChI Key： MXZGHOPHLLPFJZ-UHFFFAOYSA-L
• SMILES： P(C)(CCC(C(=O)[O-])NC(C)=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 267.02484804g/mol
• Monoisotopic Mass: 267.02484804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Acetyl Glufosinate Sodium

N-Acetyl Glufosinate Sodium: A Comprehensive Overview

N-Acetyl Glufosinate Sodium, also known as Glufosinate, is a compound with the CAS number 133659-60-6. This chemical entity has garnered significant attention in recent years due to its versatile applications in various fields, including agriculture, biotechnology, and pharmaceuticals. The compound is a derivative of the naturally occurring amino acid, glutamic acid, and is widely recognized for its role as an herbicide and its potential in medical research.

The molecular structure of N-Acetyl Glufosinate Sodium consists of a glutamic acid backbone with an acetyl group attached to the amino nitrogen. This modification enhances the compound's stability and bioavailability, making it suitable for a wide range of applications. Recent studies have highlighted its ability to inhibit specific enzymes involved in plant metabolism, which has led to its use as a herbicide targeting broadleaf weeds and grasses.

In terms of agricultural applications, N-Acetyl Glufosinate Sodium has been extensively studied for its efficacy in controlling invasive plant species without causing significant harm to crops. Researchers have demonstrated that this compound can be applied at varying concentrations depending on the target species, ensuring selective weed control while maintaining crop health. Moreover, its rapid degradation in soil has been identified as a key factor in minimizing environmental impact.

Beyond agriculture, N-Acetyl Glufosinate Sodium has shown promise in the field of biotechnology. Recent advancements have explored its potential as a precursor for the synthesis of more complex molecules with pharmacological activity. For instance, studies have indicated that derivatives of this compound can exhibit anti-inflammatory and antioxidant properties, opening avenues for its use in drug development.

One of the most intriguing aspects of N-Acetyl Glufosinate Sodium is its role in metabolic pathways. Scientists have discovered that it can influence nitrogen metabolism in plants, potentially offering insights into improving crop resilience under stress conditions such as drought or nutrient deficiency. This discovery underscores the importance of further research into its biochemical mechanisms.

In conclusion, N-Acetyl Glufosinate Sodium (CAS No: 133659-60-6) stands out as a multifaceted compound with significant implications across various industries. Its versatility, combined with recent breakthroughs in understanding its biological roles, positions it as a valuable tool for future innovations in agriculture and medicine.